{1-[(4-Methylphenyl)sulfonyl]ethyl}formamide

• CAS No.: 58379-87-6
• Molecular Formula: C10H13NO3S
• Molecular Weight: 227.28 g/mol
• IUPAC Name: N-[1-(4-methylphenyl)sulfonylethyl]formamide
• InChI: InChI=1S/C10H13NO3S/c1-8-3-5-10(6-4-8)15(13,14)9(2)11-7-12/h3-7,9H,1-2H3,(H,11,12)
• InChI Key: AHJDPUKHBRUPBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(C)NC=O

Description

{1-[(4-Methylphenyl)sulfonyl]ethyl}formamide is a useful research compound. Its molecular formula is C10H13NO3S and its molecular weight is 227.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of dry acetonitrile (500 mL) and dry toluene (500 mL) was cooled to −30° C., followed by the addition of formamide (50.7 g, 1.1 mol), acetaldehyde (37 g, 0.85 mol) and TMSCl (106.4 g, 0.98 mol) at −30° C. under N2 atmosphere. The reaction mixture was stirred at rt for 1 h and warmed to 55° C., then p-toluene sulphonic acid was added and stirred the reaction mixture at this temperature overnight. The reaction mixture was cooled to 0° C. and followed by the addition of 300 mL of tert-butyl ether and stirred for 1 h. The white precipitate formed was filtered off and dried. The crude product was taken into next step without further purification. Yield (crude): 110 g.